Cas no 2171685-47-3 (N1-tert-butylazetidine-1,2-dicarboxamide)

• Product Name: N1-tert-butylazetidine-1,2-dicarboxamide
• CAS No: 2171685-47-3
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6046533
• PubChem ID: 165874667
• Update Time: 2025-05-20

N1-tert-butylazetidine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-tert-butylazetidine-1,2-dicarboxamide
• EN300-1282042
• 2171685-47-3

• Inchi： 1S/C9H17N3O2/c1-9(2,3)11-8(14)12-5-4-6(12)7(10)13/h6H,4-5H2,1-3H3,(H2,10,13)(H,11,14)
• InChI Key： NINIFHYOHRGART-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on N1-tert-butylazetidine-1,2-dicarboxamide

N1-tert-butylazetidine-1,2-dicarboxamide: A Comprehensive Overview

The compound N1-tert-butylazetidine-1,2-dicarboxamide, with the CAS number 2171685-47-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

N1-tert-butylazetidine-1,2-dicarboxamide is a derivative of azetidine, a four-membered ring structure that forms the core of this molecule. The azetidine ring is substituted with two carboxamide groups at the 1 and 2 positions, along with a tert-butyl group attached to the nitrogen atom at position 1. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of N1-tert-butylazetidine-1,2-dicarboxamide as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of peptide mimetics and small molecule inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders. The tert-butyl group at the nitrogen position provides steric bulk, which can enhance the stability and selectivity of these molecules when interacting with biological targets.

The synthesis of N1-tert-butylazetidine-1,2-dicarboxamide typically involves multi-step reactions starting from azetidine derivatives. One common approach involves the amidation of azetidine dicarboxylic acid with tert-butylamine, followed by purification to obtain the final product. This compound is also amenable to further functionalization, allowing chemists to introduce additional substituents tailored for specific applications.

In terms of physical properties, N1-tert-butylazetidine-1,2-dicarboxamide exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for use in various organic reactions and analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to model the interactions of N1-tert-butylazetidine-1,2-dicarboxamide with biological targets at an atomic level. These studies have provided insights into its binding affinity and selectivity towards specific proteins, paving the way for its use in drug discovery programs. Additionally, its structural versatility has led to investigations into its potential as a component in advanced materials such as polymers and coatings.

In conclusion, N1-tert-butylazetidine-1,2-dicarboxamide stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.